Cas no 14224-86-3 (Tricyclo[3.2.1.02,4]octan-8-one,(1R,2R,4S,5S)- (9CI))

• Product Name: Tricyclo[3.2.1.02,4]octan-8-one,(1R,2R,4S,5S)- (9CI)
• CAS No: 14224-86-3
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 154828
• PubChem ID: 138912
• Update Time: 2025-04-19

Tricyclo[3.2.1.02,4]octan-8-one,(1R,2R,4S,5S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.2.1.02,4]octan-8-one,(1R,2R,4S,5S)- (9CI)
• Tricyclo[3.2.1.0^2,4]octan-8-one
• Tricyclo[3.2.1.02,4]octan-8-one,(1.alpha.,2.alpha.,4.alpha.,5.alpha.)-
• Tricyclo(3.2.1.02,4)octan-8-one, exo-
• Tricyclo[3.2.1.0~2,4~]octan-8-one
• 7076-83-7
• Tricyclo[3.2.1.02,4]octan-8-one,exo-
• tricyclo[3.2.1.02,4]octan-8-one
• Tricyclo(3.2.1.02,4)octan-8-one, (1alpha,2alpha,4alpha,5alpha)-
• 14224-86-3
• DTXSID90931394

• Inchi： 1S/C8H10O/c9-8-4-1-2-5(8)7-3-6(4)7/h4-7H,1-3H2
• InChI Key： FIAQYTHFZJTXNY-UHFFFAOYSA-N
• SMILES： O=C1C2CCC1C1CC12

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 122.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.215g/cm3
• Boiling Point: 215.8ºC at 760 mmHg
• Flash Point: 77.2ºC
• Refractive Index: 1.573
• PSA: 0
• LogP: 1.23140